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Compound of Interest

Compound Name: 6-Chloro-3-ethoxy-2-iodopyridine

CAS No.: 1881463-83-7

Cat. No.: B1414086

Get Quote

Chemical Identification and Inferred Hazard
Profile
Systematic Name: 6-Chloro-3-ethoxy-2-iodopyridine Molecular Formula: C₇H₇ClINO

Molecular Weight: 283.50 g/mol Structure:

Inferred GHS Hazard Classification
The hazard profile is extrapolated from related pyridine derivatives. The presence of chloro,

iodo, and ethoxy groups on a pyridine ring suggests potential for toxicity and irritation.
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Hazard Class Inferred Classification Basis for Inference

Acute Oral Toxicity Category 4
Halogenated pyridines often

exhibit oral toxicity[1][2][3].

Skin Corrosion/Irritation Category 2

Many chloropyridine

derivatives are classified as

skin irritants[1][2][4].

Serious Eye Damage/Irritation Category 1 / 2A

Iodinated and chlorinated

pyridines are frequently listed

as causing serious eye

damage or irritation[1][5].

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

Inhalation of dusts from similar

compounds can cause

respiratory tract irritation[1].

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318/H319: Causes serious eye damage/irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) and
Engineering Controls
A proactive approach to safety is paramount when handling compounds with an incomplete

toxicological profile.

Engineering Controls
Ventilation: All handling of solid 6-Chloro-3-ethoxy-2-iodopyridine should be conducted in

a certified chemical fume hood to minimize inhalation exposure.
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Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and

have been recently tested[1][6].

Personal Protective Equipment
Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect

against dust particles and splashes[5].

Skin Protection:

Gloves: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for

integrity before use.

Lab Coat: A flame-retardant lab coat should be worn at all times.

Additional Protection: For larger quantities or when there is a significant risk of exposure,

consider wearing an impervious apron and shoe covers.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with an appropriate particulate filter[1][5].

Safe Handling, Storage, and Disposal
Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering

controls are operational.

Dispensing: Use spark-proof tools for handling the solid material to prevent ignition

sources[5][7]. Avoid creating dust; if possible, handle as a solution in a suitable solvent.

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and

water[1][2]. Do not eat, drink, or smoke in the laboratory[8].

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area[4][8].

Keep away from incompatible materials such as strong oxidizing agents[1][6].
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The storage area should be secured and accessible only to authorized personnel[1].

Disposal
Dispose of waste material and contaminated containers in accordance with all applicable

federal, state, and local regulations.

Contact a licensed professional waste disposal service to ensure proper disposal[1][8].

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention[5][9].

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention[1][9].

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[1][9][10][11].

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention[5][7]

[10].

Accidental Release Measures
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Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup:

Wear full PPE, including respiratory protection.

Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for disposal[1].

Avoid generating dust.

Clean the spill area thoroughly with a suitable solvent or detergent and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam[5][7].

Specific Hazards: Combustion may produce toxic and corrosive gases, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), hydrogen chloride (HCl), and

hydrogen iodide (HI)[1].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear[1][7].

Visualized Workflows
General Handling Workflow for Potentially Hazardous
Solids

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC379510050&productDescription=2-CHLORO-3-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-3-iodopyridine-pd180727153094.html
https://www.chemicalbook.com/msds/6-chloro-2-iodo-3-hydroxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC379510050&productDescription=2-CHLORO-3-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379510050&productDescription=2-CHLORO-3-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-chloro-2-iodo-3-hydroxypyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1414086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood
Operation

Weigh Solid in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware
and Surfaces

Proceed to Cleanup

Segregate and Label Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling potentially hazardous solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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